Cas no 1378657-77-2 (2-(butan-2-yloxymethyl)benzenethiol)

2-(butan-2-yloxymethyl)benzenethiol structure
1378657-77-2 structure
Product Name:2-(butan-2-yloxymethyl)benzenethiol
CAS No:1378657-77-2
MF:C11H16OS
MW:196.309142112732
MDL:MFCD19443068
CID:5199065
Update Time:2026-03-06

2-(butan-2-yloxymethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

    • 2-(butan-2-yloxymethyl)benzenethiol
    • Benzenethiol, 2-[(1-methylpropoxy)methyl]-
    • MDL： MFCD19443068
    • Inchi： 1S/C11H16OS/c1-3-9(2)12-8-10-6-4-5-7-11(10)13/h4-7,9,13H,3,8H2,1-2H3
    • InChI Key： WREJDEBZPBEYBH-UHFFFAOYSA-N
    • SMILES： C1(S)=CC=CC=C1COC(C)CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4

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2-(butan-2-yloxymethyl)benzenethiol Suppliers

Amadis Chemical Company Limited
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(CAS:1378657-77-2)2-(butan-2-yloxymethyl)benzenethiol
Order Number:A1131117
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:29
Price ($):961.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1378657-77-2)2-(butan-2-yloxymethyl)benzenethiol
A1131117
Purity:99%
Quantity:1g
Price ($):961.0
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